Cas no 6844-58-2 (3,5-Diamino-1H-pyrazole-4-carbonitrile)

• Product Name: 3,5-Diamino-1H-pyrazole-4-carbonitrile
• CAS No: 6844-58-2
• MF: C₄H₅N₅
• MW: 123.115998983383
• MDL: MFCD14705994
• CID: 970715
• PubChem ID: 14202141
• Update Time: 2025-04-19

3,5-Diamino-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Diamino-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 3,5-diamino-
• FT-0730534
• 3,5-Diamino-4-cyanopyrazole
• A846927
• MFCD14705994
• AC-30774
• EN300-179851
• AKOS006340996
• A1-24377
• 6844-58-2
• AMY6628
• FD7155
• AS-49297
• UKASYLSHAZSEEV-UHFFFAOYSA-N
• CS-W021806
• Z1203578944
• SCHEMBL687312
• DTXSID00557327
• DB-050195

• MDL： MFCD14705994
• Inchi： 1S/C4H5N5/c5-1-2-3(6)8-9-4(2)7/h(H5,6,7,8,9)
• InChI Key： UKASYLSHAZSEEV-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(N)=N1)N

Computed Properties

• Exact Mass: 123.05400
• Monoisotopic Mass: 123.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.553
• Boiling Point: 624.47°C at 760 mmHg
• Flash Point: 331.468°C
• Refractive Index: 1.689
• PSA: 104.51000
• LogP: 0.60818